Cas no 1804604-51-0 (4-Bromo-3-chloro-6-cyano-2-(trifluoromethoxy)pyridine)

• Product Name: 4-Bromo-3-chloro-6-cyano-2-(trifluoromethoxy)pyridine
• CAS No: 1804604-51-0
• MF: C₇HBrClF₃N₂O
• MW: 301.447849988937
• CID: 4910525
• Update Time: 2025-05-26

4-Bromo-3-chloro-6-cyano-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-chloro-6-cyano-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HBrClF3N2O/c8-4-1-3(2-13)14-6(5(4)9)15-7(10,11)12/h1H
• InChI Key： HDPOKYVATOIYAC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)N=C(C=1Cl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 279
• XLogP3: 3.7
• Topological Polar Surface Area: 45.9

Additional information on 4-Bromo-3-chloro-6-cyano-2-(trifluoromethoxy)pyridine

4-Bromo-3-chloro-6-cyano-2-(trifluoromethoxy)pyridine

The compound 4-Bromo-3-chloro-6-cyano-2-(trifluoromethoxy)pyridine (CAS No: 1804604-51-0) is a highly functionalized pyridine derivative with a unique combination of substituents that confer it with distinct chemical properties. This molecule has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The presence of multiple electron-withdrawing groups, such as bromine, chlorine, cyano, and trifluoromethoxy, makes this compound highly reactive and versatile in chemical transformations.

Recent studies have highlighted the role of 4-Bromo-3-chloro-6-cyano-2-(trifluoromethoxy)pyridine in the development of advanced materials for energy storage systems. Researchers have explored its ability to act as a precursor for the synthesis of conductive polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional electronic properties, making them suitable for applications in batteries and supercapacitors. The trifluoromethoxy group, in particular, has been shown to enhance the thermal stability and electrochemical performance of these materials.

In the pharmaceutical industry, 4-Bromo-3-chloro-6-cyano-2-(trifluoromethoxy)pyridine has been investigated as a potential lead compound for drug development. Its unique structure allows for selective binding to specific biological targets, such as enzymes and receptors, which is crucial for therapeutic efficacy. Recent research has focused on its role in inhibiting key enzymes involved in inflammatory pathways, offering promising leads for anti-inflammatory drug candidates.

The synthesis of 4-Bromo-3-chloro-6-cyano-2-(trifluoromethoxy)pyridine involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, have been employed to optimize the production process. These methods not only enhance efficiency but also reduce environmental impact by minimizing waste generation.

From an environmental perspective, the stability and biodegradability of 4-Bromo-3-chloro-6-cyano-2-(trifluoromethoxy)pyridine have been extensively studied to ensure its safe use in commercial applications. Research indicates that the compound exhibits low toxicity to aquatic organisms under controlled conditions, making it suitable for use in agrochemical formulations without posing significant risks to ecosystems.

In conclusion, 4-Bromo-3-chloro-6-cyano-2-(trifluoromethoxy)pyridine (CAS No: 1804604-51-0) is a versatile compound with a wide range of potential applications across multiple industries. Its unique chemical structure and reactivity make it an invaluable tool for researchers and developers seeking innovative solutions in materials science, pharmaceuticals, and beyond.